Cas no 887902-06-9 (ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
- ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
- Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[(3-chlorobenzoyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-, ethyl ester
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- Inchi: 1S/C21H25ClN2O3S/c1-6-27-19(26)15-14-11-20(2,3)24-21(4,5)16(14)28-18(15)23-17(25)12-8-7-9-13(22)10-12/h7-10,24H,6,11H2,1-5H3,(H,23,25)
- InChI Key: WGZUOPQDZKGBMJ-UHFFFAOYSA-N
- SMILES: C1(C)(C)NC(C)(C)CC2C(C(OCC)=O)=C(NC(=O)C3=CC=CC(Cl)=C3)SC1=2
Experimental Properties
- Density: 1.224±0.06 g/cm3(Predicted)
- Boiling Point: 497.0±45.0 °C(Predicted)
- pka: 12.15±0.60(Predicted)
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1299-0301-2μmol |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-10μmol |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-30mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-40mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-20μmol |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-20mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-75mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-10mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-50mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F1299-0301-4mg |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
887902-06-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 |
ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Related Literature
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
Additional information on ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
Ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate: A Comprehensive Overview
The compound with CAS No. 887902-06-9, known as ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.
Ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate belongs to the class of thienopyridines, which are heterocyclic compounds containing both sulfur and nitrogen atoms. The presence of a thieno[2,3-c]pyridine ring system makes this compound particularly interesting due to its aromaticity and potential for electronic applications. The 3-chlorobenzamido group attached to the molecule introduces additional functionality and reactivity.
Recent studies have highlighted the importance of thienopyridine derivatives in drug discovery and materials science. For instance, researchers have explored the use of these compounds as potential inhibitors in enzymatic reactions or as building blocks for advanced materials with tailored electronic properties. The tetramethyl substituents on the molecule provide steric bulk and influence the overall stability and solubility of the compound.
The synthesis of ethyl 2-(3-chlorobenzamido)-5,5,7,7-tetramethyl-4H... involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of chlorobenzamide as a starting material is crucial for introducing the desired functionality into the molecule. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield.
In terms of applications,thienopyridine derivatives have shown promise in optoelectronic devices due to their ability to absorb light across a broad spectrum. This compound's unique electronic properties make it a candidate for use in organic photovoltaics or light-emitting diodes (OLEDs). Additionally,benzamido groups are known to enhance solubility and stability in certain solvents.
Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of thienopyridine derivatives with high accuracy. These studies provide valuable insights into the molecule's behavior under different conditions and guide further experimental work.
In conclusion,ethyl 2-(3-chlorobenzamido)-5... represents an exciting area of research with potential applications across multiple disciplines. As our understanding of its properties continues to grow,new opportunities for its utilization are likely to emerge.
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